BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Procedures for the Safe Disposal of
SAR113945

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SAR113945

Cat. No.: B1193470

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal of the Investigational Compound SAR113945.

Given that SAR113945 is an investigational small molecule inhibitor, a specific Safety Data
Sheet (SDS) with detailed disposal instructions is not publicly available. Therefore, it is
imperative to handle SAR113945 as a potentially hazardous chemical with unknown toxicity.[1]
The following procedures are based on established best practices for the disposal of novel
research compounds and are intended to provide essential safety and logistical information. All
personnel must consult their institution's Environmental Health and Safety (EHS) department
for specific guidance and to ensure compliance with local, state, and federal regulations.[1][2]

Core Principle: Treat as Hazardous Chemical Waste

Unless explicitly stated otherwise by a manufacturer's SDS, all forms of SAR113945—including
the pure compound, solutions, and contaminated materials—must be managed as hazardous
chemical waste.[2] This precautionary measure is crucial due to the compound's biologically
active nature and the lack of comprehensive data on its environmental and health impacts.[2]
Under no circumstances should SAR113945 or its contaminated materials be disposed of
down the drain or in regular trash.[1]

Personal Protective Equipment (PPE) and Handling

Before handling SAR113945 in any form, it is critical to wear appropriate Personal Protective
Equipment (PPE).
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PPE Category

Item

Specifications

Eye Protection

Safety Goggles or Face Shield

Must provide a complete seal

around the eyes.

Hand Protection

Chemically Resistant Gloves

Double gloving is
recommended. Ensure gloves
are compatible with the

solvents used.

Body Protection

Laboratory Coat

Should be dedicated to work

with hazardous compounds.

Respiratory Protection

As needed

Handling of the solid
compound should occur in a
chemical fume hood to

minimize inhalation exposure.

[1]

Step-by-Step Disposal Protocol

This protocol outlines the systematic process for the safe disposal of SAR113945 and

associated waste.

Step 1: Waste Identification and Segregation

» Classify as Hazardous: All waste streams containing SAR113945 must be classified as

hazardous.

e Segregate at the Source: Do not mix SAR113945 waste with non-hazardous materials.[2] It

is critical to collect it in designated, separate waste containers to prevent unforeseen

chemical reactions and ensure proper disposal.[2]

Step 2: Waste Containment

e Solid Waste:

o Dispose of all contaminated solid materials such as gloves, pipette tips, weigh paper, and

empty vials in a designated hazardous solid chemical waste container.[1]
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o The container must be leak-proof, durable, and clearly labeled.

e Liquid Waste:
o Dispose of any residual powder or unused stock solutions as liquid hazardous waste.[1]
o Use a dedicated, leak-proof, and chemically compatible container for liquid waste.
o Never pour SAR113945 solutions down the sink.[3]

Step 3: Labeling and Storage

e Proper Labeling: Clearly label all waste containers with the words "Hazardous Waste," the
full chemical name "SAR113945," and any solvents present.[2]

e Secure Storage: Store waste containers in a designated and secure Satellite Accumulation
Area (SAA) within the laboratory.[1]

e Secondary Containment: Place primary waste containers within a larger, chemically resistant
secondary container to contain any potential leaks or spills.[2]

Step 4: Arranging for Disposal

e Contact EHS: Follow your institution's specific procedures for requesting a chemical waste
pickup from the EHS department.[1]

e Provide Information: Furnish the EHS department with all available information about
SAR113945.

Spill Response

In the event of a spill, treat it as a major incident.[1] Evacuate the area, notify your supervisor
and the EHS department, and follow their specific procedures for hazardous chemical spills.[1]

Experimental Workflow for SAR113945 Disposal
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Start: Generation of
SAR113945 Waste

'
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Solid Waste Liquid Waste
(Gloves, Tips, Vials) (Solutions, Residual Powder)

Place in Labeled Place in Labeled
Solid Hazardous Liquid Hazardous
Waste Container Waste Container

Store in Secondary Containment
in Satellite Accumulation Area (SAA)

Contact Environmental
Health & Safety (EHS)
for Pickup

'

End: Proper Disposal
by EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SAR113945 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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